1-(3-chloro-4-ethoxybenzenesulfonyl)piperidine-4-carboxamide

• IUPAC Name: 1-(3-chloro-4-ethoxyphenyl)sulfonyl-N-propan-2-ylpiperidine-4-carboxamide
• InChI: InChI=1S/C17H25ClN2O4S/c1-4-24-16-6-5-14(11-15(16)18)25(22,23)20-9-7-13(8-10-20)17(21)19-12(2)3/h5-6,11-13H,4,7-10H2,1-3H3,(H,19,21)
• InChI Key: KDNSKGYZZJWBRN-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)S(=O)(=O)N2CCC(CC2)C(=O)NC(C)C)Cl
• Molecular Formula: C17H25ClN2O4S
• Molecular Weight: 388.9 g/mol

Description

1-(3-chloro-4-ethoxybenzenesulfonyl)piperidine-4-carboxamide, also known as CES, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound has been found to exhibit a wide range of biochemical and physiological effects, making it a valuable tool for researchers in various fields.

Mechanism of Action

1-(3-chloro-4-ethoxybenzenesulfonyl)piperidine-4-carboxamide acts as a selective blocker of certain ion channels in the brain, particularly the Nav1.7 and Nav1.8 channels. These channels are involved in the transmission of pain signals, and blocking them can lead to a decrease in pain perception. 1-(3-chloro-4-ethoxybenzenesulfonyl)piperidine-4-carboxamide has also been found to block other ion channels such as TRPV1, which is involved in the transmission of heat and pain signals.
Biochemical and Physiological Effects:
1-(3-chloro-4-ethoxybenzenesulfonyl)piperidine-4-carboxamide has been found to exhibit a wide range of biochemical and physiological effects. In addition to its pain-blocking properties, this compound has also been found to have anti-inflammatory effects, making it a potential candidate for the treatment of various inflammatory disorders. 1-(3-chloro-4-ethoxybenzenesulfonyl)piperidine-4-carboxamide has also been found to have anticonvulsant properties, making it a potential candidate for the treatment of epilepsy.

Advantages and Limitations for Lab Experiments

One of the major advantages of 1-(3-chloro-4-ethoxybenzenesulfonyl)piperidine-4-carboxamide is its selectivity for certain ion channels, making it a valuable tool for studying the role of these channels in various neurological disorders. However, one of the limitations of 1-(3-chloro-4-ethoxybenzenesulfonyl)piperidine-4-carboxamide is its relatively short half-life, which can make it difficult to use in certain experiments.

Future Directions

There are several potential future directions for research involving 1-(3-chloro-4-ethoxybenzenesulfonyl)piperidine-4-carboxamide. One area of interest is the development of more selective blockers of specific ion channels, which could lead to more targeted therapies for neurological disorders. Additionally, there is a need for more research on the long-term effects of 1-(3-chloro-4-ethoxybenzenesulfonyl)piperidine-4-carboxamide and other ion channel blockers, particularly in terms of their potential for addiction and abuse. Finally, there is a need for more research on the potential use of 1-(3-chloro-4-ethoxybenzenesulfonyl)piperidine-4-carboxamide and other ion channel blockers in the treatment of other disorders such as depression and anxiety.

Synthesis Methods

The synthesis of 1-(3-chloro-4-ethoxybenzenesulfonyl)piperidine-4-carboxamide involves the reaction of 3-chloro-4-ethoxybenzenesulfonyl chloride with piperidine-4-carboxamide in the presence of a base such as triethylamine. The resulting compound is then purified using various techniques such as column chromatography.

Scientific Research Applications

1-(3-chloro-4-ethoxybenzenesulfonyl)piperidine-4-carboxamide has been used in various scientific research studies, particularly in the field of neuroscience. This compound has been found to selectively block certain ion channels in the brain, leading to a decrease in neuronal excitability. This makes 1-(3-chloro-4-ethoxybenzenesulfonyl)piperidine-4-carboxamide a valuable tool for studying the role of ion channels in various neurological disorders such as epilepsy and chronic pain.